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Cat. No.: B075151 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
3-Indoleglyoxylic acid (IGA), a derivative of indole, stands as a pivotal molecule in

contemporary scientific research. Its versatile chemical structure, featuring an indole ring linked

to a glyoxylic acid group, enables its participation in a wide array of biochemical processes and

synthetic organic reactions.[1] This guide provides an in-depth exploration of the multifaceted

applications of IGA, moving beyond a simple catalog of uses to explain the underlying chemical

and biological principles that make it an indispensable tool. We will delve into its crucial role in

plant physiology as an auxin analog, its position as a key intermediate in microbial tryptophan

metabolism, its function as a versatile scaffold for the synthesis of novel therapeutic agents,

and its utility as an analytical standard. This document is designed to serve as a technical

resource, complete with detailed experimental protocols and data, to empower researchers in

leveraging the full potential of this remarkable compound.

Core Physicochemical Properties of 3-
Indoleglyoxylic Acid
A thorough understanding of a compound's properties is foundational to its effective application

in research. 3-Indoleglyoxylic acid is typically a yellow to off-white crystalline solid, sparingly

soluble in water.[1][2] Its reactivity is centered around the carboxylic acid and ketone

functionalities, as well as the indole ring system itself.
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Property Value Source

IUPAC Name
2-(1H-indol-3-yl)-2-oxoacetic

acid
[3]

CAS Number 1477-49-2 [1][4]

Molecular Formula C₁₀H₇NO₃ [3][4]

Molecular Weight 189.17 g/mol [3][4]

Appearance
Yellow solid / Light yellow to

yellow solid
[4][5]

Melting Point 217 °C (decomposes) [6]

Storage Temperature 0-8 °C [4]

Purity (Typical) ≥ 96% (HPLC) [4]

Topological Polar Surface Area 70.2 Å² [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Application in Plant Science and Agriculture: An
Auxin Analog
One of the most well-established roles for IGA in research is in the field of plant biology,

primarily due to its structural similarity to Indole-3-acetic acid (IAA), the most common and

physiologically active auxin in plants.[7][8][9]

Mechanism of Action: Mimicking Auxin
Auxins are critical phytohormones that regulate nearly all aspects of plant growth and

development, including cell elongation, root formation, and tropic responses.[7][10][11] IGA is

widely used as a plant growth regulator because it functions as an auxin analog.[1] Its

molecular structure allows it to interact with auxin signaling pathways, influencing physiological

processes in a manner similar to endogenous IAA. This makes it a valuable tool for
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researchers studying auxin-mediated development and for agricultural applications aimed at

enhancing crop resilience and yield, such as promoting root development and overall plant

vigor.[1][4][12]

A Node in Auxin Biosynthesis Research
While not a direct intermediate in the primary plant-based tryptophan-dependent IAA

biosynthesis pathways, the study of related indole compounds like IGA is crucial for

understanding the metabolic networks surrounding auxin production.[13][14] Bacteria, for

instance, can metabolize tryptophan through various routes, some of which produce indole

derivatives that influence plant physiology.[8][15] Understanding how compounds like IGA are

formed and how they interact with plant systems provides a more complete picture of plant-

microbe interactions and the chemical ecology of the rhizosphere.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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